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Compound of Interest

Compound Name: H2N-PEG2-N3 (TosOH)

Cat. No.: B8180078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety information and detailed handling precautions for

H2N-PEG2-N3 (TosOH), a bifunctional linker commonly used in click chemistry applications.

Adherence to these guidelines is crucial for ensuring personnel safety and maintaining the

integrity of research and development activities.

Chemical Identification and Properties
H2N-PEG2-N3 (TosOH), also known as 1-Amino-5-azido-3-oxapentane, tosylate salt, is a

substance that requires careful handling due to its potential health hazards.

Identifier Value

Chemical Name
2-(2-azidoethoxy)ethan-1-amine;4-

methylbenzenesulfonic acid

CAS Number 134179-38-7

Molecular Formula C11H18N4O4S

Physical and Chemical Properties

Quantitative data for several physical and chemical properties of H2N-PEG2-N3 (TosOH) are

not extensively reported in available safety data sheets. The following table summarizes the
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known information.

Property Value

Appearance Solid

Melting Point Not available

Boiling Point Not available

Solubility Soluble in water

Density Not available

Hazard Identification and Classification
H2N-PEG2-N3 (TosOH) is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word:Warning

Toxicological Information
Detailed toxicological studies for H2N-PEG2-N3 (TosOH) are limited. The primary hazards are

related to irritation of the skin, eyes, and respiratory system.
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Toxicological Endpoint Value

Acute Toxicity (Oral, Dermal, Inhalation) Data not available

LD50 (Lethal Dose, 50%) Not available

LC50 (Lethal Concentration, 50%) Not available

Due to the lack of comprehensive toxicological data, this compound should be handled as a

potentially hazardous substance at all times.

Exposure Controls and Personal Protection
No occupational exposure limits (e.g., OSHA PEL, ACGIH TLV) have been established for

H2N-PEG2-N3 (TosOH). Therefore, stringent exposure control measures must be

implemented.

Control Measure Specification

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection
If dusts are generated, use a NIOSH-approved

respirator with a particulate filter.

Safe Handling and Storage Workflow
The following diagram outlines the logical workflow for the safe handling of H2N-PEG2-N3
(TosOH) from receipt to disposal.

Safe handling workflow for H2N-PEG2-N3 (TosOH).

First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: May emit toxic fumes (carbon oxides, nitrogen oxides, sulfur oxides) under

fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 4). Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.

Disposal Considerations
Dispose of H2N-PEG2-N3 (TosOH) and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. It is recommended to contact a

licensed professional waste disposal service.

Disclaimer
The information provided in this document is based on available safety data sheets and is

intended as a guide for trained professionals. It is not exhaustive and does not constitute a

formal risk assessment. All users should conduct their own evaluation of the risks associated

with the use of this chemical and implement appropriate control measures.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of H2N-PEG2-N3 (TosOH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180078#h2n-peg2-n3-tosoh-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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